Cas no 1021038-73-2 (4-fluoro-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide)

• Product Name: 4-fluoro-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide
• CAS No: 1021038-73-2
• MF: C₁₇H₁₇FN₆O₂S
• MW: 388.419284582138
• CID: 5833663
• PubChem ID: 42111822
• Update Time: 2025-06-09

4-fluoro-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide
• 4-fluoro-N-[2-[[6-(pyridin-2-ylamino)pyridazin-3-yl]amino]ethyl]benzenesulfonamide
• VU0638360-1
• AKOS024502077
• 4-fluoro-N-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide
• F5235-0107
• 1021038-73-2

• Inchi： 1S/C17H17FN6O2S/c18-13-4-6-14(7-5-13)27(25,26)21-12-11-20-16-8-9-17(24-23-16)22-15-3-1-2-10-19-15/h1-10,21H,11-12H2,(H,20,23)(H,19,22,24)
• InChI Key： PEXFPQFAEUYZNB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NCCNC1=CC=C(N=N1)NC1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 388.11177314g/mol
• Monoisotopic Mass: 388.11177314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 117Ų

Additional information on 4-fluoro-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 1021038-73-2 and Product Name: 4-fluoro-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide

The compound in question, identified by the CAS number 1021038-73-2, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, formally known as 4-fluoro-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide, represents a class of molecules that are being extensively studied for their potential therapeutic applications. The structural complexity of this compound, characterized by its fluoro-substituted benzene ring and sulfonamide functional group, makes it a promising candidate for further investigation in drug discovery and development.

One of the most striking features of this compound is its multifaceted structural design. The presence of a fluoro group at the 4-position of the benzene ring is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. Fluorinated aromatic compounds are well-known for their enhanced metabolic stability, improved binding affinity to biological targets, and increased bioavailability. These attributes make them highly desirable in the development of new drugs.

The core structure of this compound incorporates a pyridazine moiety, which is connected to an aminoethyl chain. This particular arrangement suggests that the molecule may exhibit properties such as solubility and bioavailability that are critical for its absorption, distribution, metabolism, and excretion (ADME) profile. The pyridin-2-yl group attached to the pyridazine ring further enhances the complexity of the molecule, potentially contributing to its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide group in this compound is positioned at the N-terminal end, which could play a crucial role in modulating its interaction with biological targets. The extended aminoethyl chain provides an additional site for potential modifications, allowing for fine-tuning of the molecule's pharmacological properties.

Current research in medicinal chemistry has highlighted the importance of rational drug design, where structural modifications are guided by computational modeling and experimental data. The compound with CAS No. 1021038-73-2 fits well within this paradigm, as its design likely incorporates insights from high-throughput screening (HTS) data and structure-based drug design approaches. The use of computational tools such as molecular docking and quantum mechanical calculations has become indispensable in predicting the binding affinity and selectivity of drug candidates.

The 4-fluoro-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide structure presents an intriguing target for further exploration due to its unique combination of functional groups. The fluoro substituent can influence electronic properties and binding interactions, while the sulfonamide group can serve as a hinge region for protein binding. Additionally, the presence of multiple aromatic rings and heterocyclic moieties suggests that this compound may exhibit favorable interactions with enzymes and receptors involved in various biological pathways.

One area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of signaling pathways and molecular interactions. Sulfonamide derivatives have been reported to modulate these pathways by inhibiting key enzymes or receptors involved in inflammation. The structural features of this compound may allow it to interact with targets such as cyclooxygenase (COX), lipoxygenase (LOX), or other inflammatory mediators.

Another potential application lies in oncology research. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. By targeting these pathways with small molecules like sulfonamides, it may be possible to inhibit tumor progression or induce apoptosis. The multifaceted nature of this compound suggests that it could interact with multiple targets involved in cancer biology, making it a versatile tool for further investigation.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis likely involves key reactions such as nucleophilic substitution, condensation reactions, and protection-deprotection strategies to achieve the desired structure. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological testing.

In conclusion, the compound with CAS No. 1021038-73-2 is a structurally complex molecule that holds great potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating inflammatory diseases and cancer. As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-fluoro-N-[2-{(6-{[(pyridin-2-yloxy)methyl]amino}pyridazinyl){(dimethylamino)methyl}]-phenyl]-sulfonamide will undoubtedly play a crucial role in shaping the future of medicine.